Cas no 493042-70-9 (L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-(1,1-dimethylethyl)-)

L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-(1,1-dimethylethyl)- structure
493042-70-9 structure
Product Name:L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-(1,1-dimethylethyl)-
CAS No:493042-70-9
MF:C22H28N2O5S2
MW:464.598123550415
CID:1520202
Update Time:2024-08-24

L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-(1,1-dimethylethyl)-
    • Inchi: 1S/C22H28N2O5S2/c1-22(2,3)16-10-8-15(9-11-16)14-17(21(26)27)23-20(25)18-6-4-12-24(18)31(28,29)19-7-5-13-30-19/h5,7-11,13,17-18H,4,6,12,14H2,1-3H3,(H,23,25)(H,26,27)/t17-,18-/m0/s1
    • InChI Key: KNDWYLVOHHVEGV-ROUUACIJSA-N
    • SMILES: C(O)(=O)[C@H](CC1=CC=C(C(C)(C)C)C=C1)NC(=O)[C@@H]1CCCN1S(C1SC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 464.14414

Experimental Properties

  • Density: 1.319±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • PSA: 103.78
  • pka: 3.61±0.10(Predicted)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.